Cas no 62564-45-8 (Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-)
62564-45-8 structure
Product Name:Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-
CAS No:62564-45-8
MF:C8H10ClNO3S
MW:235.687900066376
CID:440081
PubChem ID:12338305
Update Time:2025-04-19
Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-
- 3-amino-4-chloro-2,5-dimethylbenzenesulfonic acid
- 3-Amino-4-chloro-2,5-dimethylbenzene-1-sulfonic acid
- 62564-45-8
- DTXSID10491647
-
- Inchi: 1S/C8H10ClNO3S/c1-4-3-6(14(11,12)13)5(2)8(10)7(4)9/h3H,10H2,1-2H3,(H,11,12,13)
- InChI Key: BUGRVDFHZHCDTR-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC(=C(C)C=1N)S(=O)(=O)O
Computed Properties
- Exact Mass: 235.0071
- Monoisotopic Mass: 235.0069920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.8Ų
Experimental Properties
- PSA: 80.39
Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
62564-45-8 (Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent